REACTION_SMILES
|
[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][n:16][c:17]3[cH:18][cH:19][cH:20][cH:21][c:22]3[cH:23]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[ClH:24].[O:25]1[CH2:26][CH2:27][O:28][CH2:29][CH2:30]1>>[ClH:24].[NH:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][n:16][c:17]3[cH:18][cH:19][cH:20][cH:21][c:22]3[cH:23]2)[CH2:12][CH2:13]1
|
Name
|
|
Type
|
product
|
Smiles
|
Cl
|
Name
|
|
Type
|
product
|
Smiles
|
c1ccc2ncc(N3CCNCC3)cc2c1
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |